Cas no 915369-31-2 (5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde)

• Product Name: 5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde
• CAS No: 915369-31-2
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD22068761
• CID: 996485
• PubChem ID: 45120705
• Update Time: 2025-04-20

5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1H-Imidazole-4-carboxaldehyde
• 1H-Imidazole-4-carboxaldehyde, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde
• ZB1229
• 4-(trifluoromethyl)-1H-imidazole-5-carbaldehyde
• Z1216830536
• 915369-31-2
• SCHEMBL4960890
• EN300-266915
• DB-397678

• MDL： MFCD22068761
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)4-3(1-11)9-2-10-4/h1-2H,(H,9,10)
• InChI Key： QCEZWPUNPKZMOE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=CN1)(F)F

Computed Properties

• Exact Mass: 164.02
• Monoisotopic Mass: 164.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles